2-(Naphthalen-1-yl)-1-(3-(3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)ethanone

• IUPAC Name: 2-naphthalen-1-yl-1-[3-(3-pyrazin-2-yl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]ethanone
• InChI: InChI=1S/C21H17N5O2/c27-19(10-15-6-3-5-14-4-1-2-7-17(14)15)26-12-16(13-26)21-24-20(25-28-21)18-11-22-8-9-23-18/h1-9,11,16H,10,12-13H2
• InChI Key: JVKKSMBTCQPMGX-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)CC2=CC=CC3=CC=CC=C32)C4=NC(=NO4)C5=NC=CN=C5
• Molecular Formula: C21H17N5O2
• Molecular Weight: 371.4 g/mol

Description

2-(Naphthalen-1-yl)-1-(3-(3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)ethanone is a useful research compound. Its molecular formula is C21H17N5O2 and its molecular weight is 371.4. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

Researchers have synthesized a series of compounds including 1-(2-naphthyl)-2-(1H-pyrazol-1-yl)ethanone oxime ester derivatives, demonstrating potential anticancer properties. These compounds exhibited selective cytotoxic effects against neuroblastoma cells without significantly affecting healthy mouse fibroblast cells. The study highlights the selective toxicity of these compounds towards cancer cells, suggesting their potential in developing anticancer therapies (Karakurt et al., 2021).

Anticonvulsant Properties

Another area of application involves the synthesis of novel naphthalen-2-yl acetate and 1,6-dithia-4,9-diazaspiro [4.4]nonane-3,8-dione derivatives showing promising anticonvulsant activities. These compounds demonstrated significant delay in the onset of convulsion and prolongation of survival time in vivo, compared to phenobarbital, a standard anticonvulsant drug. This suggests their potential use in managing convulsive disorders (Ghareb et al., 2017).

Antimicrobial and Antifungal Activities

Research on azasteroid-type compounds, including those with pyrazole-, pyrazolone-, and isoxazole-containing systems derived from naphthalenone and phenanthrone, indicates significant antimicrobial and antifungal activities. The study discusses the impact of hydrophilic and lipophilic groups on the activity of these compounds, highlighting their potential as antimicrobial agents (Brown et al., 1977).

Hypolipidemic Effects

The design and synthesis of 2-(naphthalen-2-yloxy)propionic acid derivatives have shown remarkable hypolipidemic activity in animal models. Some derivatives outperformed the reference drug, gemfibrozil, in reducing serum levels of total cholesterol, triglycerides, and low-density lipoproteins while elevating high-density lipoproteins. This suggests their potential as novel hypolipidemic agents (Idrees et al., 2009).

Fluorescent Probes for Biological Applications

A novel two-photon fluorescent probe based on the naphthalene–pyrazoline fluorophore has been designed for the fast and selective detection of glutathione (GSH) in living cells. This probe demonstrated high sensitivity and specificity for GSH over other sulfhydryl compounds, indicating its utility in biological research and potential diagnostic applications (Dai et al., 2014).